Cas no 2228319-84-2 (methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate
• CAS No: 2228319-84-2
• MF: C₆H₉N₃O₅S
• MW: 235.217759847641
• CID: 5902336
• PubChem ID: 165635916
• Update Time: 2025-05-20

methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate
• EN300-2004050
• 2228319-84-2

• Inchi： 1S/C6H9N3O5S/c1-9-5(14-15(7,11)12)3-4(8-9)6(10)13-2/h3H,1-2H3,(H2,7,11,12)
• InChI Key： MKLJDKISCLVRPS-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 235.02629157g/mol
• Monoisotopic Mass: 235.02629157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 122Ų

Additional information on methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(Sulfamoyloxy)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate, identified by the CAS number 2228319-84-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a pyrazole ring, a sulfamoyloxy group, and a methyl ester moiety, making it a versatile scaffold for various applications.

The synthesis of methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate has been explored through multiple routes, with recent advancements focusing on green chemistry principles. Researchers have employed catalytic systems to enhance reaction efficiency and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound, offering a more sustainable approach compared to traditional methods.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have demonstrated that methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential utility in the development of therapies for chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Recent research has also highlighted its ability to modulate key signaling pathways involved in inflammation, further underscoring its therapeutic potential.

In addition to its pharmacological applications, this compound has shown promise in agrochemical research. Specifically, it has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling invasive weed species without significant adverse effects on crop plants. This dual functionality makes methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate a valuable candidate for multi-purpose agricultural solutions.

The toxicological profile of methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate has also been extensively evaluated to ensure its safety for human and environmental use. Acute and chronic toxicity studies have revealed that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings are supported by recent studies that have employed advanced metabolomics techniques to assess its bioavailability and metabolic pathways.

Looking ahead, ongoing research is focused on optimizing the synthesis and delivery mechanisms of methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate to enhance its therapeutic efficacy and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its application as both a therapeutic agent and an agrochemical solution.

In conclusion, methyl 1-methyl-5-(sulfamoyloxy)-1H-pyrazole-3-carboxylate (CAS No. 2228319-84-2) stands out as a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within the fields of medicine and agriculture.